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Compound of Interest

Compound Name: 4-Pyridineacetyl chloride
Cat. No.: B11774057
Get Quote
\ J

Executive Summary

4-Pyridineacetyl chloride hydrochloride (CAS: 39685-78-4) is a high-reactivity acylating agent
used in medicinal chemistry to introduce the 4-(pyridin-4-yl)acetyl moiety.[1] Unlike standard
acyl chlorides (e.g., benzoyl chloride), this compound possesses a "self-destructive” internal
mechanism due to the basicity of the pyridine ring and the acidity of the

-methylene protons.[1]

This guide addresses the critical stability challenges—specifically the ketene-mediated
polymerization—and provides validated protocols for its synthesis, storage, and application in
drug development.[1]

Chemical Identity & Structural Analysis

Commercial supplies and literature references almost exclusively pertain to the hydrochloride
salt.[1] The free base is transient and prone to rapid decomposition.[1]
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Attribute Detail
IUPAC Name 2-(Pyridin-4-yl)acetyl chloride hydrochloride
Common Name 4-Pyridineacetyl chloride HCI
CAS Number 39685-78-4 (HCI salt)
C
H
Molecular Formula
CINO
HCI
Molecular Weight 192.04 g/mol

Pyridine ring substituted at C4 with an acetyl
Structure ] ) )
chloride group; Nitrogen is protonated.[1][2][3][4]

The "Amphoteric" Hazard

The core technical challenge with this molecule is its dual nature:
o Electrophile: The acyl chloride carbon (
)[1]
» Nucleophile/Base: The pyridine nitrogen (if deprotonated).[1]
» Acidic Site: The

-methylene protons (pKa lowered by the acyl group and the electron-deficient pyridine ring).

[1]

If the HCI is removed (e.g., by adding a base too early), the pyridine nitrogen can deprotonate
the

-carbon, generating a reactive ketene intermediate that rapidly dimerizes to form dark,
insoluble "tars" (often purple/black).[1]
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Physicochemical Properties

Data represents the hydrochloride salt unless otherwise noted.[1][5][6][7]

Property

Value | Characteristic

Technical Note

Physical State

Crystalline Solid

Hygroscopic; often clumps

upon storage.[1]

Turns pink/purple upon

Color White to Off-White ] S
hydrolysis or dimerization.[1]
_ _ Does not show a clean melt;
Melting Point Decomposes (>150°C) ) )
degradation dominates.
- ] ] Hydrolyzes in water/methanol
Solubility Reacts with protic solvents

to 4-Pyridineacetic acid.[1]

DCM, CHCI Sparingly soluble in non-polar
Solubility (Inert) solvents; often used as a
, SOCI )
suspension.
o ) Rapidly absorbs atmospheric
Hygroscopicity High

moisture, releasing HCI gas.

Reactivity & Stability Mechanisms

Understanding the decomposition pathways is essential for yield optimization.[1]

Mechanism 1: Ketene-Mediated Dimerization

When the hydrochloride salt is neutralized in the absence of a trapping nucleophile, the free

base undergoes elimination to form a ketene.[1]
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Figure 1: The competitive pathway between productive acylation and destructive ketene
formation.[1] To avoid dimerization, the nucleophile must be present before the base is added.

[1]

[I\llllechanism 2: Hydrolysis

e Indicator: The solid becomes sticky and emits white fumes (HCI) upon exposure to air.[1]

Synthesis & Quality Control Protocols

Due to its instability, 4-Pyridineacetyl chloride is best prepared fresh or stored under strict
inert conditions.[1]

Protocol: Thionyl Chloride Conversion

This is the industry-standard method for converting 4-Pyridineacetic acid hydrochloride to the
acyl chloride.[1]

e Precursor: Dry 4-Pyridineacetic acid hydrochloride (CAS 6622-91-9) in a vacuum desiccator
over P

O

for 24h.
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e Reagent: Use neat Thionyl Chloride (SOCI
) containing a catalytic amount of DMF (1-2 drops).
» Reaction:
o Suspend acid in SOCI
(5-10 equiv).[1]
o Reflux at 60-70°C for 2-3 hours until gas evolution ceases and the solid dissolves.
* Isolation:
o Remove excess SOCI
under reduced pressure (rotary evaporator with a base trap).

o Crucial Step: Co-evaporate with anhydrous Toluene (2x) to remove trace thionyl chloride.

o Result is a solid residue used directly in the next step.[1]

Quality Control (QC) Check[1]

» IR Spectroscopy: Look for the shift from Carboxylic Acid C=0 (1700-1730 cm

) to Acyl Chloride C=0 (~1800 cm

)-[1]

e Solubility Test: A small sample in anhydrous methanol should dissolve immediately with
exotherm (formation of methyl ester).

Applications in Drug Development

This reagent is a privileged building block for introducing the 4-pyridylmethyl motif, which
serves two pharmacological purposes:[1]

» Solubility: The pyridine nitrogen provides a protonatable handle (pKa ~5.[1]2) to improve
agueous solubility.[1]
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» Pi-Stacking: The electron-deficient ring engages in

interactions with receptor pockets.[1]

Synthetic Workflow: Amide Coupling

When coupling this acid chloride to an amine, the order of addition is critical to prevent ketene

formation.[1]

4-Pyridineacetic Acid HCI

l

Activation:
SOCI2, cat. DMF, Reflux

l

4-Pyridineacetyl Chloride HCI
(Crude Residue)

Dissolve in DCM
Add slowly

Coupling:
Add to Amine + Excess Base
at 0°C in DCM

Target 4-Pyridyl Amide

Click to download full resolution via product page

Figure 2: Optimized synthetic workflow. Note that the acyl chloride is added TO the amine/base
mixture, not vice-versa, to ensure the nucleophile is always in excess.[1]

Handling & Storage Guidelines
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Storage

o Container: Schlenk flask or tightly sealed vial with a Teflon-lined cap.
o Atmosphere: Argon or Nitrogen (strictly anhydrous).
e Temperature: -20°C is recommended to retard self-condensation.[1]

o Shelf Life: <1 month recommended. Best generated in situ.

Safety

o Corrosive: Reacts with skin moisture to produce HCI.[1]
e Lachrymator: Vapors are highly irritating. Handle only in a fume hood.
» Incompatibility: Strong bases, water, alcohols, amines (unless intended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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